Cas no 177794-04-6 (Calystegine A6)

• Product Name: Calystegine A6
• CAS No: 177794-04-6
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 2087190
• PubChem ID: 85271756
• Update Time: 2025-04-21

Calystegine A6 Chemical and Physical Properties

Names and Identifiers

• Calystegine A6
• NS00094403
• 177794-04-6
• 9XUM63JU7F
• (1R,2S,5S,7R)-8-AZABICYCLO(3.2.1)OCTANE-1,2,7-TRIOL
• DTXSID901221583
• (1S,2S,5S,7S)-8-azabicyclo[3.2.1]octane-1,2,7-triol
• FS-6675
• 8-Azabicyclo(3.2.1)octane-1,2,7-triol, (1S,2S,5S,7S)-
• (1R,2R,5R,7R)-8-azabicyclo[3.2.1]octane-1,2,7-triol
• AKOS040735546
• CHEBI:173685

• Inchi： 1S/C7H13NO3/c9-5-2-1-4-3-6(10)7(5,11)8-4/h4-6,8-11H,1-3H2/t4-,5-,6-,7-/m0/s1
• InChI Key： YOBNKFROEGVQPW-AXMZGBSTSA-N
• SMILES： O[C@@]12[C@H](CC[C@@H](C[C@@H]1O)N2)O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids